(E)-3-((3-acetylphenyl)amino)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (E)-3-(3-acetylanilino)-2-(4-naphthalen-1-yl-1,3-thiazol-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C24H17N3OS/c1-16(28)18-8-4-9-20(12-18)26-14-19(13-25)24-27-23(15-29-24)22-11-5-7-17-6-2-3-10-21(17)22/h2-12,14-15,26H,1H3/b19-14+
• InChI Key: UUGOQZOQGWHCCL-XMHGGMMESA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC=C(C#N)C2=NC(=CS2)C3=CC=CC4=CC=CC=C43
• Isomeric SMILES: CC(=O)C1=CC(=CC=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C24H17N3OS
• Molecular Weight: 395.5 g/mol

Description

(E)-3-((3-acetylphenyl)amino)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile is a chemical compound that has gained significant attention in the field of scientific research. The compound is a derivative of thiazole and has been synthesized through various methods.

Scientific Research Applications

Chemical Synthesis and Characterization

Chemical synthesis plays a pivotal role in the development of compounds with potential applications in various scientific fields. The synthesis of complex molecules like "(E)-3-((3-acetylphenyl)amino)-2-(4-(naphthalen-1-yl)thiazol-2-yl)acrylonitrile" involves intricate processes that allow for the exploration of their potential applications in materials science, pharmacology, and biotechnology. Research on compounds with similar structures, such as naphthalimides and thiophenes, has shown significant biological activities, including anticancer, antibacterial, and antifungal properties. These activities are attributed to the interaction of these compounds with biological systems through noncovalent bonds, highlighting their potential for medicinal and environmental applications (Gong et al., 2016).

Environmental Impact and Remediation

The environmental impact of chemical compounds, including acrylamide derivatives and naphthalene-based chemicals, has been extensively studied. These compounds, often found in industrial waste, pose risks to aquatic life and human health. Research into their degradation, removal from water sources, and the development of cleaner production techniques is critical. For instance, the review of acrylamide in baking products and its toxic properties elucidates the necessity of mitigating the environmental release of such compounds and enhancing food safety protocols (Keramat et al., 2011).

Anticarcinogenic and Toxicological Studies

The exploration of anticarcinogenic and toxicity profiles of organotin(IV) complexes and related chemical structures provides insights into the potential therapeutic applications of novel compounds. These studies underscore the importance of understanding the biochemical interactions and mechanisms underlying the anticancer activity of compounds, paving the way for the development of new anticancer agents with improved efficacy and reduced toxicity (Ali et al., 2018).